Cas no 535925-74-7 (cyclopropyl(3-fluorophenyl)methanamine)

• Product Name: cyclopropyl(3-fluorophenyl)methanamine
• CAS No: 535925-74-7
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• MDL: MFCD29038736
• CID: 866850
• PubChem ID: 5145779
• Update Time: 2023-11-27

cyclopropyl(3-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, alpha-cyclopropyl-3-fluoro- (9CI)
• cyclopropyl-(3-fluorophenyl)methanamine
• 473733-20-9
• CS-0306501
• A1-16617
• EN300-1231920
• SCHEMBL2676517
• AKOS010037103
• FT-0730850
• Benzenemethanamine, alpha-cyclopropyl-3-fluoro-, (alphaR)- (9CI)
• 535925-74-7
• DTXSID30408752
• Cyclopropyl(3-fluorophenyl)methanamine
• 1-CYCLOPROPYL-1-(3-FLUOROPHENYL)METHANAMINE
•  
• cyclopropyl(3-fluorophenyl)methanamine

• MDL： MFCD29038736
• Inchi： 1S/C10H12FN/c11-9-3-1-2-8(6-9)10(12)7-4-5-7/h1-3,6-7,10H,4-5,12H2
• InChI Key： BVAWKWBCPRVQCV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C1CC1)N

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes